{[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]thio}acetic acid
Overview
Description
{[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]thio}acetic acid, also known as MPTA, is a chemical compound that has been the subject of scientific research in recent years. This compound has shown potential in various fields, including medicinal chemistry, pharmacology, and biochemistry. In
Mechanism of Action
The mechanism of action of {[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]thio}acetic acid is not fully understood. However, studies have shown that {[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]thio}acetic acid inhibits the production of pro-inflammatory cytokines, which are involved in the inflammatory response. {[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]thio}acetic acid has also been shown to increase the activity of antioxidant enzymes, which protect cells from oxidative damage. Additionally, {[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]thio}acetic acid has been shown to induce apoptosis in cancer cells, which is a programmed cell death mechanism that is often disrupted in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that {[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]thio}acetic acid has a variety of biochemical and physiological effects. {[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]thio}acetic acid has been shown to reduce inflammation in animal models of arthritis and colitis. {[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]thio}acetic acid has also been shown to protect cells from oxidative damage and reduce oxidative stress. Additionally, {[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]thio}acetic acid has been shown to induce apoptosis in cancer cells, which may have potential therapeutic applications.
Advantages and Limitations for Lab Experiments
One advantage of using {[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]thio}acetic acid in lab experiments is that it has shown potential in a variety of fields, including medicinal chemistry, pharmacology, and biochemistry. Additionally, {[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]thio}acetic acid has been shown to have low toxicity and is well-tolerated in animal models. However, one limitation of using {[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]thio}acetic acid in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to design experiments that specifically target its effects.
Future Directions
There are several future directions for research on {[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]thio}acetic acid. One direction is to further investigate its potential therapeutic applications, particularly in the treatment of inflammatory diseases and cancer. Another direction is to elucidate its mechanism of action, which may lead to the development of more specific and targeted therapies. Additionally, future research could focus on the development of {[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]thio}acetic acid derivatives with improved potency and selectivity.
Scientific Research Applications
{[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]thio}acetic acid has been the subject of scientific research due to its potential therapeutic applications. Studies have shown that {[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]thio}acetic acid exhibits anti-inflammatory, antioxidant, and anticancer properties. {[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]thio}acetic acid has also been shown to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the pathogenesis of Alzheimer's disease.
properties
IUPAC Name |
2-[[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl]acetic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3O3S/c1-17-8-4-2-3-7(5-8)10-12-11(14-13-10)18-6-9(15)16/h2-5H,6H2,1H3,(H,15,16)(H,12,13,14) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTFJQPSSEFHINL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2=NC(=NN2)SCC(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
{[5-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.